Cas no 2060041-68-9 (2-fluoro-4-methylcyclohexan-1-amine)

• Product Name: 2-fluoro-4-methylcyclohexan-1-amine
• CAS No: 2060041-68-9
• MF: C₇H₁₄FN
• MW: 131.191165447235
• MDL: MFCD30498090
• CID: 5222256
• PubChem ID: 137703105
• Update Time: 2025-05-06

2-fluoro-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-fluoro-4-methyl-
• 2-fluoro-4-methylcyclohexan-1-amine

• MDL： MFCD30498090
• Inchi： 1S/C7H14FN/c1-5-2-3-7(9)6(8)4-5/h5-7H,2-4,9H2,1H3
• InChI Key： UKOTUBCUTUIBNC-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C)CC1F

Additional information on 2-fluoro-4-methylcyclohexan-1-amine

2-Fluoro-4-Methylcyclohexan-1-Amine: A Comprehensive Overview

The compound 2-fluoro-4-methylcyclohexan-1-amine (CAS No. 2060041-68-9) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of fluorinated cyclohexylamine derivatives, which are known for their unique electronic properties and structural versatility. In recent years, advancements in synthetic methodologies and computational modeling have shed light on the potential applications of 2-fluoro-4-methylcyclohexanamine in drug discovery, polymer synthesis, and catalysis.

Structure and Synthesis

The molecular structure of 2-fluoro-4-methylcyclohexanamine consists of a cyclohexane ring with a fluorine atom at position 2 and a methyl group at position 4. The amino group (-NH₂) is located at position 1, making it a primary amine. This arrangement imparts the molecule with a unique combination of steric and electronic properties, which are highly desirable in various chemical reactions.

Recent studies have explored novel synthetic routes for the preparation of 2-fluoro-4-methylcyclohexanamine, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity. These methods not only enhance the efficiency of synthesis but also align with sustainable chemical practices.

Chemical Properties and Reactivity

2-fluoro-4-methylcyclohexanamine exhibits remarkable reactivity due to the presence of electron-withdrawing fluorine and electron-donating methyl groups on the cyclohexane ring. This interplay between substituents influences the molecule's ability to participate in nucleophilic substitutions, electrophilic additions, and other key organic transformations.

Recent research has highlighted the role of 2-fluoro-4-methylcyclohexanamine as a precursor in the synthesis of bioactive compounds. For example, its use in amide bond formation has led to the development of novel peptide analogs with potential therapeutic applications.

Applications in Drug Discovery

The fluorinated nature of 2-fluoro-4-methylcyclohexanamine makes it an attractive candidate for drug design. Fluorine substitution often enhances pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates.

Emerging studies have demonstrated the potential of 2-fluoro-4-methylcyclohexanamine derivatives as inhibitors of key enzymes involved in neurodegenerative diseases. For instance, researchers have reported promising results in targeting β-secretase (BACE1), an enzyme implicated in Alzheimer's disease.

Materials Science Applications

Beyond pharmacology, 2-fluoro-4-methylcyclohexanamine finds utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in catalytic applications. Recent advancements include its use as a ligand in palladium-catalyzed C-C coupling reactions, which are pivotal in organic synthesis.

In polymer science, 2-fluoro-4-methylcyclohexanamine serves as a building block for constructing stimuli-responsive polymers. These materials exhibit dynamic properties under external stimuli such as temperature or pH changes, opening avenues for smart drug delivery systems.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of 2-fluoro-4-methylcyclohexanamine is crucial. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, providing insights into safe handling practices.

Eco-friendly synthesis routes for 2-fluoro-4-methylcyclohexanamine have also been developed to minimize environmental impact. These methods often involve recyclable catalysts and solvent systems that reduce waste generation.

Future Directions

The continued exploration of 2-fluoro-4-methylcyclohexanamine's properties holds immense promise for advancing both academic research and industrial applications. Ongoing efforts focus on optimizing its synthesis for large-scale production while exploring novel functionalization strategies to unlock new applications.